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Compound of Interest

Compound Name: 2-Methylbutyl 2-methylbutyrate

Cat. No.: B1584582 Get Quote

This document provides a comprehensive technical guide for researchers, scientists, and

fragrance development professionals on the application of 2-Methylbutyl 2-methylbutyrate in

fragrance compositions. It delves into the chemical properties, olfactory characteristics, and

practical application protocols for this versatile fragrance ingredient.

Introduction to 2-Methylbutyl 2-methylbutyrate
2-Methylbutyl 2-methylbutyrate (CAS No. 2445-78-5) is an ester that possesses a

characteristic sweet, fruity aroma.[1][2] Its scent profile is often described with nuances of

apple, berry, pineapple, and green, waxy notes.[2][3] This ingredient is valued in perfumery for

its ability to impart a natural-smelling fruitiness and to act as a modifier in a variety of fragrance

accords.[3] It is found naturally in a range of fruits and plants, including apples, apricots, and

chamomile.[2]

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 2-Methylbutyl 2-
methylbutyrate is essential for its effective use in fragrance formulations and for predicting its

behavior in different product bases.
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Property Value Reference

Molecular Formula C₁₀H₂₀O₂ [4]

Molecular Weight 172.26 g/mol [4]

Appearance Colorless liquid [3]

Boiling Point 184-187 °C at 760 mmHg [2]

Flash Point 67.22 °C (153.00 °F) TCC [1]

Specific Gravity 0.847-0.865 @ 25°C [1]

Refractive Index 1.401-1.420 @ 20°C [1]

Solubility
Soluble in alcohol; insoluble in

water.
[5][6]

Synthesis of 2-Methylbutyl 2-methylbutyrate
2-Methylbutyl 2-methylbutyrate is commonly synthesized via Fischer esterification, a well-

established acid-catalyzed reaction between a carboxylic acid and an alcohol.[7] In this case,

2-methylbutanoic acid is reacted with 2-methylbutanol in the presence of a strong acid catalyst,

such as sulfuric acid.[7][8]

Protocol for Laboratory-Scale Synthesis (Fischer
Esterification)
This protocol is a representative example of Fischer esterification and may require optimization

for specific laboratory conditions.

Materials:

2-methylbutanoic acid

2-methylbutanol

Concentrated sulfuric acid (H₂SO₄)
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Anhydrous sodium sulfate (Na₂SO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Diethyl ether (or other suitable extraction solvent)

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and Erlenmeyer flasks

Heating mantle

Rotary evaporator

Procedure:

In a round-bottom flask, combine equimolar amounts of 2-methylbutanoic acid and 2-

methylbutanol. An excess of the alcohol can be used to drive the equilibrium towards the

product.[7]

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total

reactant weight) to the mixture while cooling the flask in an ice bath.

Assemble a reflux apparatus and heat the mixture to reflux for 2-4 hours. The reaction

progress can be monitored by thin-layer chromatography (TLC) or gas chromatography

(GC).

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Dilute the mixture with diethyl ether.
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Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent using a rotary evaporator.

The crude ester can be purified by fractional distillation under reduced pressure to yield pure

2-Methylbutyl 2-methylbutyrate.[9]

2-methylbutanoic acid

Reaction at Reflux2-methylbutanol

H₂SO₄ (catalyst)

Aqueous Workup
(Neutralization & Washing) Distillation 2-Methylbutyl

2-methylbutyrate

Click to download full resolution via product page

Figure 1: Workflow for the synthesis of 2-Methylbutyl 2-methylbutyrate.

Olfactory Evaluation and Sensory Analysis
A comprehensive sensory analysis is crucial to understanding the character of 2-Methylbutyl
2-methylbutyrate and its potential applications in fragrance compositions.

Olfactory Profile
Primary Notes: Sweet, fruity.[2][3]

Secondary Notes: Apple, berry, pineapple.[3]

Nuances: Green, waxy, creamy.[3] In overdose, it can be perceived as slightly sour or sickly.

[3]
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Protocol for Sensory Panel Evaluation
This protocol outlines a standardized method for the sensory evaluation of 2-Methylbutyl 2-
methylbutyrate.

Materials:

2-Methylbutyl 2-methylbutyrate, high purity

Odorless solvent (e.g., dipropylene glycol, ethanol)

Smelling strips

Glass beakers

Trained sensory panel (8-12 panelists)

Odor-free evaluation booths

Procedure:

Prepare dilutions of 2-Methylbutyl 2-methylbutyrate in the chosen solvent at various

concentrations (e.g., 10%, 1%, 0.1%). It is recommended to start with a 10% dilution or less.

[3]

Dip smelling strips into each dilution and allow the solvent to evaporate for a few seconds.

Present the smelling strips to the panelists in a randomized and blind manner.

Panelists should evaluate the odor based on predefined attributes (e.g., fruity, green, waxy,

sweet, sour) and intensity on a scale (e.g., 1 to 9).

Record the responses and analyze the data to create a detailed olfactory profile.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with the sensitivity of the human nose as a detector.[10] This allows for the identification of

aroma-active compounds in a mixture. In the context of 2-Methylbutyl 2-methylbutyrate, GC-

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b1584582?utm_src=pdf-body
https://www.benchchem.com/product/b1584582?utm_src=pdf-body
https://www.benchchem.com/product/b1584582?utm_src=pdf-body
https://www.benchchem.com/product/b1584582?utm_src=pdf-body
https://www.perfumersworld.com/view.php?pro_id=4FD00001
https://cosmeticsbusiness.com/4-innovative-patents-for-fragrance-application-154388
https://www.benchchem.com/product/b1584582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


O can be used to assess its contribution to the overall aroma of a complex fragrance or a

natural extract.[11][12]

Application in Fragrance Formulations
2-Methylbutyl 2-methylbutyrate is a versatile ingredient that can be used in a wide range of

fragrance types, particularly those aiming for a natural and vibrant fruity character.

General Recommendations for Use
Typical Usage Levels: 0.05% to 0.5% in a fragrance concentrate.[3] For a 10% dilution,

typical usage levels are 0.5% to 5%.[13]

Role in a Composition: It can be used as a top note modifier to add lift and brightness, or as

a heart note component to enhance fruity and floral accords.[12]

Illustrative Formulation: Green Apple Accord
This example demonstrates how 2-Methylbutyl 2-methylbutyrate can be blended with other

aroma chemicals to create a specific fragrance accord.

Ingredient % in Accord Olfactory Contribution

2-Methylbutyl 2-methylbutyrate 5.0 Sweet, fruity, apple pulp

Ethyl 2-methylbutyrate 15.0 Green, sharp, apple peel[14]

Hexyl acetate 20.0 Pear, fruity, green

(Z)-3-Hexenol 2.0 Green, leafy[14]

Damascone Alpha 0.5 Rosy, fruity, complex

Hedione (Methyl

Dihydrojasmonate)
30.0 Floral, jasmine, diffusive

Iso E Super 27.5 Woody, ambery, smooth

This is a simplified example, and a commercial green apple accord would likely contain a more

extensive list of ingredients to achieve a more complex and nuanced scent.[15][16][17]
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Stability and Performance in Product Bases
The stability of a fragrance ingredient is critical for the shelf-life and performance of the final

consumer product. 2-Methylbutyl 2-methylbutyrate generally exhibits good stability in a

variety of product bases.

Performance Ratings in Different Applications
The following table provides an estimated performance rating of 2-Methylbutyl 2-
methylbutyrate in various product types, based on industry data. A rating of 9 indicates very

good performance, while lower numbers suggest potential stability issues.[3]

Application Performance Rating (1-9)

Alcoholic Perfume 9

Creams and Lotions 9

Tablet Soap 9

Liquid Soap 8

Shampoo 6

Antiperspirants/Deodorants 8

Detergent Powder 8

Fabric Softener 9

Candles 9

Protocol for Accelerated Stability Testing
This protocol is designed to predict the long-term stability of a fragrance containing 2-
Methylbutyl 2-methylbutyrate in a specific product base.

Materials:

Final product formulation containing the fragrance
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Control sample (product base without fragrance)

Inert, sealed containers

Temperature- and humidity-controlled ovens

Refrigerator/freezer

UV light chamber

Procedure:

Prepare samples of the final product and the control base.

Store the samples under various stress conditions:

Elevated temperature: 40-45°C for 1-3 months.[18][19]

Low temperature: 4°C for 1-3 months.

Freeze-thaw cycles: 24 hours at -10°C followed by 24 hours at 25°C, repeated for 3

cycles.[20]

Light exposure: Continuous exposure to UV and visible light.[20]

At regular intervals (e.g., 1, 2, 4, 8, 12 weeks), evaluate the samples for any changes in:

Odor: Compare the fragrance profile to a control sample stored at room temperature.

Color: Note any discoloration.

pH and Viscosity: Measure any significant changes.

Phase Separation: Observe for any signs of instability in emulsions.[20]

Document all observations and compare the stability of the fragranced product to the control

base.
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Analytical Quality Control
Gas chromatography-mass spectrometry (GC-MS) is the primary analytical technique for the

identification and purity assessment of 2-Methylbutyl 2-methylbutyrate.[21]

Protocol for GC-MS Analysis
Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for fragrance analysis (e.g., DB-5ms, HP-5ms)

GC Parameters (Example):

Injector Temperature: 250°C

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

Oven Program:

Initial temperature: 50°C, hold for 2 minutes

Ramp: 5°C/min to 250°C

Hold at 250°C for 5 minutes

Split Ratio: 50:1

MS Parameters (Example):

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: 40-300 amu

Ion Source Temperature: 230°C

Transfer Line Temperature: 280°C
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Data Analysis: The resulting mass spectrum of 2-Methylbutyl 2-methylbutyrate can be

compared to library spectra for identification. The purity can be determined by calculating the

peak area percentage from the chromatogram.

Sample Injection Gas Chromatography
(Separation)

Mass Spectrometry
(Detection)

Data Analysis
(Identification & Quantification)

Purity & Identity
Confirmed

Click to download full resolution via product page

Figure 2: Workflow for the GC-MS analysis of 2-Methylbutyl 2-methylbutyrate.

Conclusion
2-Methylbutyl 2-methylbutyrate is a valuable and versatile ester for the modern perfumer's

palette. Its sweet, fruity character, reminiscent of apples and berries, allows for the creation of

vibrant and natural-smelling fragrance compositions. A thorough understanding of its chemical

properties, synthesis, olfactory profile, and performance in various applications, as outlined in

this guide, will enable fragrance professionals to utilize this ingredient to its full potential,

ensuring the development of high-quality, stable, and aesthetically pleasing scented products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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